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Compound of Interest |

Bis(ethylcyclopentadienyl)vanadiu
Compound Name:

m(ll)
CAS No.: 55940-04-0
Cat. No.: B15088979

Get Quote

CAS Number: 55940-04-0 Molecular Formula; C1aH1sV

This guide provides a comprehensive technical overview of
Bis(ethylcyclopentadienyl)vanadium(ll), an organometallic compound of significant interest
in catalysis and materials science. Designed for researchers, scientists, and drug development
professionals, this document synthesizes critical data on its chemical properties, synthesis,
handling, and applications, grounded in authoritative sources.

Introduction and Significance

Bis(ethylcyclopentadienyl)vanadium(ll), often abbreviated as (EtCp)2V, is a derivative of the
well-known metallocene, vanadocene. Like its parent compound, it features a central vanadium
atom in the +2 oxidation state sandwiched between two substituted cyclopentadienyl rings.
Organovanadium compounds are known for their diverse reactivity and catalytic potential,
stemming from vanadium's ability to exist in multiple oxidation states (-3 to +5).[1][2] The ethyl
substituents on the cyclopentadienyl rings enhance the compound's solubility in organic
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solvents and can subtly modify its electronic and steric properties compared to unsubstituted
vanadocene, influencing its reactivity and catalytic performance.

This compound is a highly reactive, 15-electron, paramagnetic species. Its primary utility is as a
catalyst or catalyst precursor, particularly in polymerization, and as a volatile precursor for the
deposition of vanadium-containing thin films via Metal Organic Chemical Vapor Deposition
(MOCVD).[2][3] Its pyrophoric nature and sensitivity to air and moisture necessitate specialized
handling techniques.[4]

Physicochemical and Spectroscopic Properties

Bis(ethylcyclopentadienyl)vanadium(ll) is a dark purple liquid at room temperature.[4][5] The
ethyl substitution lowers the melting point compared to the solid, dark purple crystalline
vanadocene.[6] A summary of its key physical and chemical properties is presented in Table 1.

Table 1: Physicochemical Properties of Bis(ethylcyclopentadienyl)vanadium(ll)

Property Value Source(s)
CAS Number 55940-04-0 [5]
Molecular Formula Ci14H18V [7]
Molecular Weight 237.23 g/mol [51[7]
Appearance Dark purple liquid [41[5]
Density 1.12 g/cm3 at 25 °C [4]

Purity > 98% (by titration) [4][5]

Spectroscopic Characterization

Direct spectroscopic data for Bis(ethylcyclopentadienyl)vanadium(ll) is not widely published
in peer-reviewed literature. However, its electronic structure can be understood by analogy to
its parent compound, vanadocene (Cp2V).

Nuclear Magnetic Resonance (NMR) Spectroscopy: As a paramagnetic V(Il) (d3) complex,
Bis(ethylcyclopentadienyl)vanadium(ll) cannot be analyzed by standard high-resolution
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NMR techniques.[5] The unpaired electrons cause rapid nuclear relaxation and large
contact/pseudocontact shifts, resulting in signals that are too broad to be observed.

Electron Paramagnetic Resonance (EPR) Spectroscopy: Vanadium(ll) complexes with a d3
electron configuration typically exhibit a spin quartet (S = 3/2) ground state.[8] EPR
spectroscopy is a powerful technique for characterizing such species. For the analogous
vanadocene, frozen-solution X-band EPR spectra show a well-resolved hyperfine structure due
to the coupling of the electron spin with the 51V nucleus (I = 7/2, 99.75% natural abundance).[8]
[9] The spectrum is characteristic of a system with axial symmetry and a large zero-field
splitting.[8] It is expected that (EtCp)2V would exhibit a similarly complex and informative EPR
spectrum, reflecting its coordination environment.

Synthesis and Reactivity

The synthesis of alkylated vanadocenes generally follows the well-established salt metathesis
route used for the parent vanadocene. This involves the reaction of a vanadium(ll) halide with
an alkali metal salt of the corresponding substituted cyclopentadienide.

Synthetic Workflow

The logical workflow for the synthesis of Bis(ethylcyclopentadienyl)vanadium(ll) is depicted
below. The process begins with the deprotonation of ethylcyclopentadiene to form the
nucleophilic ethylcyclopentadienide anion, which then displaces the halide ligands from a V(II)
salt.
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Caption: Synthetic workflow for Bis(ethylcyclopentadienyl)vanadium(ll).
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Detailed Experimental Protocol

The following protocol is adapted from a patented procedure for the synthesis of the analogous
bis(isopropylcyclopentadienyl)vanadium.[10] Causality: This method is effective because the
highly nucleophilic cyclopentadienide anion readily displaces the chloride ligands from the
vanadium center in an irreversible salt elimination reaction. The use of anhydrous,
deoxygenated solvents is critical to prevent the immediate decomposition of the air- and
moisture-sensitive product.

Materials:

Ethylcyclopentadiene

Sodium hydride (NaH) or n-Butyllithium (n-BuLi)

Anhydrous Vanadium(ll) dichloride (VCIz2)

Anhydrous, deoxygenated tetrahydrofuran (THF)

Anhydrous, deoxygenated pentane or hexane
Procedure:
e Preparation of Sodium Ethylcyclopentadienide:

o In a Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), suspend sodium
hydride (2 equivalents) in anhydrous THF.

o Slowly add ethylcyclopentadiene (2 equivalents) to the stirred suspension at 0 °C.

o Allow the reaction mixture to warm to room temperature and stir overnight to ensure
complete deprotonation. The evolution of hydrogen gas will cease upon completion. This
forms a solution of sodium ethylcyclopentadienide.

e Reaction with Vanadium Dichloride:

o In a separate Schlenk flask, suspend anhydrous vanadium(ll) dichloride (1 equivalent) in
anhydrous THF.
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o Cool the VCI2 suspension to 0 °C and slowly transfer the sodium ethylcyclopentadienide

solution via cannula.

o After the addition is complete, allow the reaction mixture to warm to room temperature and
then gently heat to 50-60 °C for 3-4 hours to drive the reaction to completion. The solution

will turn a deep purple/brown color.

o Workup and Purification:

o Allow the mixture to cool to room temperature and let the precipitated sodium chloride
(NaCl) settle.

o Filter the reaction mixture through a Celite plug under inert atmosphere to remove the

NacCl precipitate.

o Remove the THF solvent from the filtrate under vacuum at or below room temperature to

yield the crude product.

o The final product, a dark purple liquid, can be purified by vacuum distillation at low

pressure (e.g., 10-2 torr).

Reactivity Profile

Bis(ethylcyclopentadienyl)vanadium(ll) is a strong reducing agent and is highly reactive.

e Reaction with Air and Water: The compound is pyrophoric, meaning it can ignite
spontaneously upon exposure to air.[4] It also reacts violently with water. These reactions are
driven by the high oxophilicity of the low-valent vanadium center, leading to the formation of

vanadium oxides.

e Reaction with Carbon Monoxide: By analogy with vanadocene, it is expected to react with
carbon monoxide (CO) to form carbonyl complexes.

» Reaction with Oxidizing Agents: It will react readily with oxidizing agents. For example,
vanadocene dichloride, the V(IV) analogue, can be formed by reacting vanadocene with a

suitable halogenating agent.[11]
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Handling, Storage, and Safety

Due to its hazardous nature, Bis(ethylcyclopentadienyl)vanadium(ll) must be handled with

extreme care using established protocols for pyrophoric and air-sensitive reagents.

Table 2: Hazard and Safety Information

Hazard Class

GHS Classification &
Statements

Handling & Storage
Precautions

Pyrophoric Liquid

GHSO02 (Flame)H250: Catches
fire spontaneously if exposed

to air.

Handle and store exclusively
under a dry, inert atmosphere
(e.g., argon or nitrogen

glovebox or Schlenk line).[4]

Air & Water Sensitive

P222: Do not allow contact
with air.Reacts violently with

water.

Use anhydrous, deoxygenated
solvents. Never expose to the

atmosphere or moisture.

Storage

P422: Store contents under an

inert gas.

Store in a tightly sealed,
appropriate container (e.g.,
glass ampule or stainless steel
bubbler) in a refrigerator at 2—8
°C.[4]

Personal Protective Equipment
(PPE)

P280: Wear protective
gloves/protective clothing/eye

protection/face protection.

Use flame-retardant lab coat,
safety glasses, and
appropriate chemical-resistant

gloves.

Fire Extinguishing

P370 + P378: In case of fire:
Use dry chemical powder (e.g.,
Met-L-X), sand, or vermiculite.
DO NOT USE WATER.

Keep a Class D fire

extinguisher readily available.

[4]

Decontamination and Disposal

Spills should be immediately quenched by covering with a dry, inert powder like sand or

vermiculite. Disposal must be carried out by licensed professionals in accordance with local,
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state, and federal regulations. Contaminated materials pose the same hazard as the product.

[4]

Applications in Research and Development

While specific, large-scale industrial applications of Bis(ethylcyclopentadienyl)vanadium(il)
are not widely documented, its properties make it a valuable compound in several research
areas.

Precursor for Thin Film Deposition

Organometallic compounds with sufficient volatility and thermal stability are essential
precursors for MOCVD and Atomic Layer Deposition (ALD). These techniques are used to
create high-purity thin films for applications in electronics, coatings, and catalysis. (EtCp)2V is a
potential precursor for depositing vanadium metal, vanadium oxide, or vanadium nitride thin
films.[8] The choice of co-reactant (e.g., Hz, Oz, NH3) and deposition temperature determines
the final film composition.
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Caption: Workflow for MOCVD using Bis(ethylcyclopentadienyl)vanadium(ll).

Homogeneous Catalysis

Vanadium complexes are known to catalyze various organic transformations, most notably
olefin polymerization.[2][3] While Ziegler-Natta catalysis often employs higher-valent vanadium
species, V(Il) complexes like (EtCp)2V can act as precursors that are activated in situ. The alkyl
groups on the Cp rings can be used to tune the steric and electronic environment around the
metal center, potentially influencing the molecular weight and tacticity of the resulting polymer.

Conclusion
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Bis(ethylcyclopentadienyl)vanadium(ll) is a highly reactive organometallic compound with
significant potential as a precursor in materials science and as a catalyst in synthetic chemistry.
Its pyrophoric and air-sensitive nature demands rigorous handling protocols, but its well-
defined structure and the versatile chemistry of the vanadium center make it a valuable tool for
researchers. Further investigation into its specific catalytic activities and its performance as an
MOCVD/ALD precursor could unveil new applications in advanced materials and chemical
synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Bis(ethylcyclopentadienyl)vanadium | Vanadium(2+) bis(1-ethylcyclopenta-2,4-dien-1-ide) |
C14H18V - Ereztech [ereztech.com]

e 2. VN Thin Films via MOCVD Using a New Vanadium Precursor: Linking Growth Chemistry
to Functional Surface Properties - PubMed [pubmed.ncbi.nim.nih.gov]

¢ 3. benchchem.com [benchchem.com]

¢ 4. Highly Tunable MOCVD Process of Vanadium Dioxide Thin Films: Relationship between
Structural/Morphological Features and Electrodynamic Properties | MDPI [mdpi.com]

e 5. researchgate.net [researchgate.net]
¢ 6. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

e 7.US3144472A - Preparation of cyclopentadienyl vanadium tetracarbonyl compounds -
Google Patents [patents.google.com]

¢ 8. researchgate.net [researchgate.net]

e 9. US3577448A - Bis(cyclopentadienyl) compounds of vanadium - Google Patents
[patents.google.com]

e 10. US4992305A - Chemical vapor deposition of transistion metals - Google Patents
[patents.google.com]

e 11. chemrxiv.org [chemrxiv.org]

¢ To cite this document: BenchChem. [An In-depth Technical Guide to
Bis(ethylcyclopentadienyl)vanadium(ll)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15088979/docs#an-in-depth-technical-guide-to-bis-
ethylcyclopentadienyl-vanadium-ii]

Disclaimer & Data Validity:

© 2026 BenchChem. All rights reserved. 12/13 Tech Support


https://pubs.acs.org/doi/abs/10.1021/ja00819a016
https://www.benchchem.com/product/b15088979?utm_src=pdf-custom-synthesis#bc-rfq
https://ereztech.com/product/bisethylcyclopentadienylvanadium-55940-04-0/
https://ereztech.com/product/bisethylcyclopentadienylvanadium-55940-04-0/
https://pubmed.ncbi.nlm.nih.gov/41414688/
https://pubmed.ncbi.nlm.nih.gov/41414688/
https://www.benchchem.com/product/b078636
https://www.mdpi.com/1424-8220/23/16/7270
https://www.mdpi.com/1424-8220/23/16/7270
https://www.researchgate.net/publication/398858965_VN_Thin_Films_via_MOCVD_Using_a_New_Vanadium_Precursor_Linking_Growth_Chemistry_to_Functional_Surface_Properties
https://patentimages.storage.googleapis.com/9f/05/d9/9488429d11ad18/US9701764.pdf
https://patents.google.com/patent/US3144472A/en
https://patents.google.com/patent/US3144472A/en
https://www.researchgate.net/publication/264301290_MOCVD_of_vanadium_oxide_films_with_a_novel_vanadiumIII_precursor
https://patents.google.com/patent/US3577448A/en
https://patents.google.com/patent/US3577448A/en
https://patents.google.com/patent/US4992305A/en
https://patents.google.com/patent/US4992305A/en
https://chemrxiv.org/doi/10.26434/chemrxiv-2025-1t4gq
https://www.benchchem.com/product/b15088979/docs#an-in-depth-technical-guide-to-bis-ethylcyclopentadienyl-vanadium-ii
https://www.benchchem.com/product/b15088979/docs#an-in-depth-technical-guide-to-bis-ethylcyclopentadienyl-vanadium-ii
https://www.benchchem.com/product/b15088979/docs#an-in-depth-technical-guide-to-bis-ethylcyclopentadienyl-vanadium-ii
https://www.benchchem.com/product/b15088979/docs#an-in-depth-technical-guide-to-bis-ethylcyclopentadienyl-vanadium-ii
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15088979?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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